Cas no 5468-25-7 ( )

• Product Name: &nbsp
• CAS No: 5468-25-7
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 942533
• PubChem ID: 230461
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• bis(2-methylpropyl) 2-(2-methylpropylidene)propanedioate
• AC1L5JKH
• AC1Q62SD
• AG-J-68416
• AR-1I0196
• bis(2-methylpropyl)(2-methylpropylidene)propanedioate
• CTK5A2259
• NSC25381
• NSC-25381
• SCHEMBL15913828
• 5468-25-7
• DTXSID80282302
• NSC 25381
•  

• Inchi： 1S/C15H26O4/c1-10(2)7-13(14(16)18-8-11(3)4)15(17)19-9-12(5)6/h7,10-12H,8-9H2,1-6H3
• InChI Key： WMFYBCGVCKZTOE-UHFFFAOYSA-N
• SMILES： O(C(/C(/C(=O)OCC(C)C)=C/C(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 270.18318
• Monoisotopic Mass: 270.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 298.6°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.451
• PSA: 52.6
• LogP: 2.96720